Cas no 6624-57-3 (1,5-dibutyl pentanedioate)

• Product Name: 1,5-dibutyl pentanedioate
• CAS No: 6624-57-3
• MF: C₁₃H₂₄O₄
• MW: 244.327264785767
• MDL: MFCD00435663
• CID: 518478
• PubChem ID: 81101
• Update Time: 2025-04-19

1,5-dibutyl pentanedioate Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 1,5-dibutyl ester
• dibutyl glutarate
• dibutyl pentanedioate
• Glutaric acid, dibutyl ester
• 1,5-dibutyl pentanedioate
• SCHEMBL51177
• Dibutyl pentanedioate #
• AKOS024390838
• 256DSJ2IUF
• pentanedioic acid dibutyl ester
• E85199
• NS00035986
• UNII-256DSJ2IUF
• Q65224782
• AS-83270
• DTXSID20216444
• DTXCID20138935
• Pentanedioic acid, dibutyl ester
• CS-0240762
• 6624-57-3
• Pentanedioic acid, dibutyl ester (9CI)
• Z795212590
• di-n-butyl glutarate
• AI3-06043
• NSC-53802
• Glutaric acid, dibutyl ester (8CI)
• MFCD00435663
• EN300-22995072
• EINECS 229-581-0
• NSC 53802
• NSC53802
• butyl glutarate

• MDL： MFCD00435663
• Inchi： 1S/C13H24O4/c1-3-5-10-16-12(14)8-7-9-13(15)17-11-6-4-2/h3-11H2,1-2H3
• InChI Key： ISXDVFNOXYQPIA-UHFFFAOYSA-N
• SMILES： O(C(CCCC(=O)OCCCC)=O)CCCC

Computed Properties

• Exact Mass: 244.16752
• Monoisotopic Mass: 244.167459
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 2.7

Experimental Properties

• Density: 0.976
• Boiling Point: 287.7°C at 760 mmHg
• Flash Point: 129.2°C
• Refractive Index: 1.439
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters